BENGHE Foundational & Exploratory

Check Availability & Pricing

Givaudan's Captive Odorant Research: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Givaudan, a global leader in the fragrance and flavor industry, invests heavily in the research
and development of novel "captive" odorants. These proprietary molecules are exclusive to
Givaudan's perfumers for a designated period, providing a unique signature to their creations
and a competitive edge in the market. This technical guide delves into the core aspects of
Givaudan's captive odorant research, focusing on the synthesis, sensory perception, and
underlying biological mechanisms of these innovative molecules. While much of the detailed
proprietary data remains confidential, this guide synthesizes publicly available information from
scientific literature and patents to provide a comprehensive overview for researchers,
scientists, and drug development professionals.

Core Research Areas

Givaudan's research in captive odorants is multifaceted, with a strong emphasis on:

o Biotechnology and Sustainable Synthesis: A significant focus is placed on developing
environmentally friendly and sustainable methods for producing fragrance ingredients. This is
exemplified by their "FiveCarbon Path™" initiative, which aims to increase the use of
renewable carbon, improve carbon efficiency in synthesis, and produce powerful,
biodegradable odorants.[1]
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o Olfactory Receptor Research: Givaudan is at the forefront of understanding how odorant
molecules interact with human olfactory receptors. Recent breakthroughs have enabled the
identification of specific receptors for key natural scents, paving the way for more targeted
and impactful fragrance design.[2][3][4][5][6]

e Sensory Science: The company employs sophisticated sensory evaluation techniques to
characterize the performance and perception of their captive molecules. This involves trained
sensory panels and a proprietary descriptive language to ensure consistent and detailed
analysis.[7]

Featured Captive Odorants: A Closer Look

This section provides available technical details for two of Givaudan's notable captive odorants:
Ambrofix™ and Mahonial™.

Ambrofix™ ((-)-Ambrox)

Ambrofix™ is Givaudan's trade name for the enantiomerically pure (-)-Ambrox, a highly valued
molecule for its powerful and substantive ambery, woody, and musky notes.

Quantitative Data:

Property Value Source

Odor Description Ambery, woody, musky [8]

Readily biodegradable, 100%
o naturally derived from
Sustainability ] [8]
sugarcane fermentation, 100%

renewable carbon

) o Requires 100 times less land
Production Efficiency N [8]
than traditional methods

Experimental Protocols:

Synthesis: Ambrofix™ is produced via a cutting-edge biocatalytic process that aligns with
Givaudan's sustainability goals.[8]
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o Starting Material: The synthesis begins with a bio-based starting material derived from the
fermentation of sustainably sourced sugarcane.[8]

» Key Enzymatic Step: The core of the synthesis is the enzymatic cyclization of a
homofarnesol precursor. This reaction is catalyzed by a specifically engineered Squalene
Hopene Cyclase (SHC) biocatalyst expressed in a recombinant microorganism.[9][10] The
use of this enzyme allows for a highly selective and efficient conversion to (-)-Ambrox.

o Process Highlights: The bioconversion process is designed for industrial scale and results in
a solid form of (-)-Ambrox that can be isolated with high purity through crystallization,
minimizing the need for extensive purification steps.[9][10] While the precise fermentation
and reaction conditions are proprietary, patents disclose that the process involves reacting
the homofarnesol substrate in the presence of the recombinant microorganism expressing
the SHC enzyme.[9][10]

Analytical Methods: The final product is characterized using standard analytical techniques in
the fragrance industry, including Gas Chromatography-Mass Spectrometry (GC-MS) to ensure
purity and confirm its chemical structure.

Mahonial™ ((4E)-9-hydroxy-5,9-dimethyl-4-decenal)

Mahonial™ is a captive odorant known for its fresh, floral, and muguet (lily-of-the-valley)
character. It was developed as a powerful and effective replacement for other floral aldehydes.

Quantitative Data:

Property Value Source
] (4E)-9-hydroxy-5,9-dimethyl-4-
Chemical Name [11][12]
decenal
Odor Description Floral, muguet [11][13]

Experimental Protocols:

Synthesis: The synthesis of Mahonial™ involves a key chemical transformation.
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e Precursor: The synthesis can start from hydroxylinalool.[14]

o Key Reaction: A Claisen rearrangement reaction is employed to form the core structure of
5,9-dimethyl-9-hydroxy-decen-4-al.[14] This reaction is a well-established method in organic
synthesis for forming carbon-carbon bonds.

» Reaction Conditions: The patent discloses reacting hydroxylinalool with ethyl vinyl ether in
the presence of an acid under an inert gas atmosphere at elevated pressure (5-20 bar) and
temperature (140-190°C) to form acetal intermediates.[14] These intermediates are then
hydrolyzed under acidic conditions, followed by neutralization and distillation to yield the final
product.[14]

Analytical Methods: Purity and structural confirmation of Mahonial™ are typically achieved
through techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance
(NMR) spectroscopy, as indicated in related patents for similar molecules.[15]

Olfactory Signaling and Receptor Interaction

The perception of odorants like Ambrofix™ and Mahonial™ begins with their interaction with
olfactory receptors (ORs) located in the nasal cavity. These receptors are G-protein coupled
receptors (GPCRs), and their activation initiates a complex signaling cascade.

General Olfactory Signaling Pathway:

Odorant Binding: An odorant molecule binds to a specific olfactory receptor.

o G-Protein Activation: This binding causes a conformational change in the OR, leading to the
activation of an associated G-protein (Gaoolf).

e Second Messenger Production: The activated Gaolf stimulates adenylyl cyclase, which in
turn catalyzes the conversion of ATP to cyclic AMP (CAMP).

e lon Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

o Depolarization: The influx of cations (Na+ and Ca2+) through the open channels leads to the
depolarization of the olfactory sensory neuron.
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o Action Potential: If the depolarization reaches a certain threshold, it triggers an action
potential.

» Signal Transmission: The action potential travels along the neuron's axon to the olfactory
bulb in the brain, where the signal is further processed, leading to the perception of a specific
smell.

While Givaudan has made significant strides in identifying specific ORs for natural odorants,
the specific receptors that bind to their captive molecules like Ambrofix™ and Mahonial™ are
not publicly disclosed.[3] This remains a key area of their internal and proprietary research.
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Caption: General Olfactory Signaling Pathway.

Experimental Workflows
The development of a new captive odorant at Givaudan follows a rigorous and systematic
workflow, from initial discovery to sensory evaluation.

Captive Odorant Development Workflow:

e Molecule Design & Synthesis: New molecules are designed based on structure-activity
relationships, desired olfactory profiles, and sustainability criteria. Synthesis is then carried
out, increasingly employing biotechnological methods.
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e Analytical Characterization: The newly synthesized molecule is thoroughly analyzed to
confirm its structure and purity using techniques like GC-MS and NMR.

e Sensory Evaluation: The odorant undergoes extensive sensory analysis by trained panels to
characterize its olfactory profile, intensity, and performance in various applications.

» Receptor Screening (Presumed): Based on their public statements, it is highly likely that
Givaudan screens their captive odorants against a panel of human olfactory receptors to
understand their biological activity, although specific protocols are not public.

o Application Testing: The performance of the odorant is evaluated in final product
formulations, such as fine fragrances, personal care, and household products.
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Caption: Givaudan Captive Odorant Development Workflow.
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Sensory Evaluation Methodology

Givaudan has developed a sophisticated methodology for the sensory evaluation of fragrances,
which is crucial for understanding the perception of their captive odorants.

o Trained Sensory Panels: Givaudan utilizes panels of trained individuals who are not
perfumers but are selected and trained to identify and verbalize specific fragrance
characteristics.[7] These panels consist of over 60 members who participate in daily analysis
sessions.[7]

» Controlled Environment: All sensory assessments are conducted in a purpose-built "Sensory
Suite" designed to eliminate distractions such as external noise and odors.[7]

» Proprietary Language: Givaudan has developed its own descriptive language for aroma,
taste, and mouthfeel to ensure consistency and precision in characterizing sensory
perceptions.[7]

o Quantitative and Qualitative Data: The sensory panels provide both qualitative descriptions
of odor characteristics and quantitative data on perceived intensity and differences between
fragrances.[7]

e Advanced Tools: In addition to traditional sensory panels, Givaudan employs innovative tools
like "Mood Portraits,” which use images to elicit more spontaneous emotional responses to
fragrances, bypassing verbal descriptions.[7]

This rigorous approach allows Givaudan to build a comprehensive understanding of how their
captive odorants are perceived by consumers and how they contribute to the overall fragrance
experience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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